1. Home
  2. Product
  3. Main Products
  4. (E)-(3-Methyl-4-phenylmethoxyphenyl)-[2-(4-methylphenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]methanolate
(E)-(3-Methyl-4-phenylmethoxyphenyl)-[2-(4-methylphenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]methanolate (E)-(3-Methyl-4-phenylmethoxyphenyl)-[2-(4-methylphenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]methanolate
Brand Name: Vulcanchem
CAS No.: 487032-47-3
VCID: VC0383911
InChI: InChI=1S/C33H36N2O5/c1-23-9-11-26(12-10-23)30-29(32(37)33(38)35(30)16-6-15-34-17-19-39-20-18-34)31(36)27-13-14-28(24(2)21-27)40-22-25-7-4-3-5-8-25/h3-5,7-14,21,30,36H,6,15-20,22H2,1-2H3/b31-29+
SMILES: CC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OCC4=CC=CC=C4)C)[O-])C(=O)C(=O)N2CCC[NH+]5CCOCC5
Molecular Formula: C33H36N2O5
Molecular Weight: 540.6g/mol

(E)-(3-Methyl-4-phenylmethoxyphenyl)-[2-(4-methylphenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]methanolate

CAS No.: 487032-47-3

Main Products

VCID: VC0383911

Molecular Formula: C33H36N2O5

Molecular Weight: 540.6g/mol

(E)-(3-Methyl-4-phenylmethoxyphenyl)-[2-(4-methylphenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]methanolate - 487032-47-3

CAS No. 487032-47-3
Product Name (E)-(3-Methyl-4-phenylmethoxyphenyl)-[2-(4-methylphenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]methanolate
Molecular Formula C33H36N2O5
Molecular Weight 540.6g/mol
IUPAC Name (E)-(3-methyl-4-phenylmethoxyphenyl)-[2-(4-methylphenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]methanolate
Standard InChI InChI=1S/C33H36N2O5/c1-23-9-11-26(12-10-23)30-29(32(37)33(38)35(30)16-6-15-34-17-19-39-20-18-34)31(36)27-13-14-28(24(2)21-27)40-22-25-7-4-3-5-8-25/h3-5,7-14,21,30,36H,6,15-20,22H2,1-2H3/b31-29+
Standard InChIKey IHPPRIMZAJNPAG-OWWNRXNESA-N
Isomeric SMILES CC1=CC=C(C=C1)C2/C(=C(/C3=CC(=C(C=C3)OCC4=CC=CC=C4)C)\[O-])/C(=O)C(=O)N2CCC[NH+]5CCOCC5
SMILES CC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OCC4=CC=CC=C4)C)[O-])C(=O)C(=O)N2CCC[NH+]5CCOCC5
Canonical SMILES CC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OCC4=CC=CC=C4)C)[O-])C(=O)C(=O)N2CCC[NH+]5CCOCC5
PubChem Compound 5775490
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19